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Compound of Interest

Compound Name: 1,4-Dibromo-2-butene

Cat. No.: B147587

Introduction

1,4-Dibromo-2-butene is a highly valuable and versatile C4 building block in organic
synthesis, particularly for the construction of various heterocyclic scaffolds. Its utility stems from
the presence of two reactive allylic bromide functionalities, making it an excellent dielectrophile
for reactions with a wide range of nucleophiles. This allows for the assembly of both five-
membered and seven-membered heterocyclic rings, which are prevalent core structures in
numerous pharmaceuticals, agrochemicals, and materials.[1] These application notes provide
detailed protocols for the synthesis of furans, pyrroles, thiophenes, and seven-membered
heterocycles, leveraging 1,4-dibromo-2-butene as a key starting material.

General Synthetic Strategy

The synthesis of five-membered aromatic heterocycles from 1,4-dibromo-2-butene typically
follows a robust two-stage process. The initial step involves a double nucleophilic substitution
to forge a key acyclic precursor, which is then cyclized in a second step to yield the target
heterocycle.[2] For seven-membered rings, a direct cyclization approach with a suitable
dinucleophile is generally employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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